Cas no 157198-80-6 (Benzimidazole)

Benzimidazole structure
Benzimidazole structure
Product Name:Benzimidazole
CAS No:157198-80-6
MF:C7H6N2
MW:118.135941028595
CID:107710
Update Time:2023-08-02

Benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-acetylchloride
    • 1H-Benzimidazole-1-acetylchloride(9CI)
    • BENZIMIDAZOLE
    • 1H-Benzimidazole
    • 1H-Benzo[d]imidazole
    • Benzoimidazole
    • 1,3-Benzodiazole
    • o-Benzimidazole
    • 3-Azaindole
    • Benziminazole
    • Benzoglyoxaline
    • Azindole
    • 1H-Benzoimidazole
    • 1,3-Diazaindene
    • Benzimidazol
    • N,N'-Methenyl-o-phenylenediamine
    • 1H-1,3-benzodiazole
    • BZI
    • Benzimidazole, 98%
    • E24GX49LD8
    • HYZJCKYKOHLVJF-UHFFFAOYSA-N
    • DSSTox_CID_4573
    • benzimidazole phase betaetha
    • benzimidazole phase gamma
    • Benzimidazole
    • Inchi: 1S/C7H6N2/c1-2-4-7-6(3-1)8-5-9-7/h1-5H,(H,8,9)
    • InChI Key: HYZJCKYKOHLVJF-UHFFFAOYSA-N
    • SMILES: N1C=NC2C=CC=CC1=2
    • BRN: 0109682

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.7
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